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An In-depth Technical Guide to the Impact and Friction Sensitivity of Tetrazene

For researchers, scientists, and drug development professionals, a thorough understanding of

the energetic properties of compounds is paramount for safe handling and effective utilization.

This guide provides a detailed analysis of the impact and friction sensitivity of tetrazene, a

primary explosive commonly used as a sensitizer in priming compositions.

Introduction to Tetrazene
Tetrazene, chemically known as 1-(5-tetrazolyl)-4-guanyltetrazene hydrate, is a nitrogen-rich

energetic material.[1] Its primary application is to increase the sensitivity of priming

compositions to ignition by mechanical stimuli such as impact and friction.[1] While it is

effective as a sensitizer, its inherent sensitivity necessitates careful handling and a

comprehensive understanding of its explosive properties.[2][3] The crystal structure of

tetrazene can exist in different polymorphic forms, which can influence its sensitivity.[4]

Impact and Friction Sensitivity Data
The sensitivity of an explosive material to mechanical stimuli is a critical parameter for safety

and performance assessment. Standardized tests, such as the BAM (Bundesanstalt für

Materialprüfung) fall hammer and friction tests, are employed to quantify these properties. The

following tables summarize the available quantitative data for the impact and friction sensitivity

of tetrazene.
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Table 1: Impact Sensitivity of Tetrazene

Crystal Form H50 (mm) E50 (J) Test Method Reference

Not Specified 2.66 0.098 BAM Fallhammer [3]

GNGT-C - 1.34 Not Specified [4]

GNGT-A - 1.13 Not Specified [4]

H50: The height from which a standard drop weight causes initiation in 50% of trials. E50: The

impact energy at which there is a 50% probability of initiation.

Table 2: Friction Sensitivity of Tetrazene

Crystal Form F50 (N) Test Method Reference

GNGT-C 5.14 Not Specified [4]

GNGT-A 4.88 Not Specified [4]

Not Specified 27 (100% probability)
FSKM-PEx friction

sensitivity tester
[1]

F50: The frictional force at which there is a 50% probability of initiation.

It has been observed that the A-form of tetrazene is slightly more sensitive to impact than the

C-form, a phenomenon that may be attributed to its rougher surface and increased porosity,

which can create additional "hot spots."[4] However, for practical industrial applications, these

differences are generally considered inconsequential.[4]

Experimental Protocols
Standardized testing is crucial for obtaining reliable and comparable sensitivity data. The

following sections detail the methodologies for the BAM fall hammer and friction tests.

BAM Fall Hammer Test for Impact Sensitivity
The BAM fall hammer test determines the sensitivity of a substance to impact energy.[5][6]
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Apparatus:

A fall hammer apparatus consisting of a steel block, anvil, sample holder, and a set of drop

weights (e.g., 1 kg, 5 kg, 10 kg).[7]

The sample is confined in a device, typically consisting of two steel cylinders and a guide

ring.[8]

Procedure:

A small, measured amount of the sample (typically around 40 mm³) is placed in the sample

holder.

The sample holder is placed on the anvil in the fall hammer apparatus.

A drop weight is raised to a specific height and released, allowing it to fall and impact the

sample.

The outcome of each impact (e.g., no reaction, decomposition, or explosion) is recorded.[7]

The test is repeated at various drop heights to determine the height at which there is a 50%

probability of initiation (H50). This is often determined using statistical methods like the

Bruceton or Neyer D-optimal test.[7]

The impact energy (E50) is calculated from the H50 value and the mass of the drop weight.

BAM Friction Test for Friction Sensitivity
The BAM friction test is used to assess the sensitivity of a substance to frictional stimuli.[9][10]

Apparatus:

A friction apparatus consisting of a fixed porcelain pin and a movable porcelain plate.[9][11]

A loading arm with a set of weights to apply a known force to the porcelain pin.[11]

Procedure:

A small amount of the sample (approximately 10 mm³) is spread on the porcelain plate.[11]
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The porcelain pin is lowered onto the sample, and a specific load is applied using the loading

arm and weights.

The porcelain plate is moved back and forth under the pin for a specified distance (e.g., 10

mm) at a constant speed.[11]

The outcome of each test (e.g., no reaction, crackling, or explosion) is observed and

recorded.

The test is repeated with different loads to determine the lowest frictional force that causes

an initiation in at least one out of six trials or the force at which there is a 50% probability of

initiation (F50).[11]

Initiation and Decomposition Pathway
The initiation of explosion in tetrazene by impact or friction is a complex process that begins

with the formation of "hot spots." These are localized regions of high temperature generated by

the rapid conversion of mechanical energy. Once a hot spot reaches a critical temperature, it

triggers a self-sustaining, exothermic chemical decomposition reaction that propagates through

the material, leading to an explosion.

The thermal decomposition of tetrazene is known to be an autocatalytic process, meaning that

the products of the decomposition accelerate the reaction rate.[1] While the precise, detailed

chemical steps of decomposition under the rapid and localized conditions of impact and friction

are difficult to study directly, the overall process can be represented by the following logical

pathway.
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Logical pathway from stimulus to explosion for tetrazene.

Experimental Workflow Visualization
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The standardized procedures for determining impact and friction sensitivity follow a systematic

workflow to ensure the reliability and reproducibility of the results. The following diagram

illustrates a typical experimental workflow for these tests.
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General experimental workflow for sensitivity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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